1,4-Dioxane-2,6-dione
Overview
Description
1,4-Dioxane-2,6-dione, also known as Diglycolic anhydride, is a chemical compound with the formula C4H4O4 . It has a molecular weight of 116.0722 . Other names for this compound include Acetic acid, oxydi-, cyclic anhydride; p-Dioxane-2,6-dione; Acetic acid, 2,2’-oxybis-, cyclic anhydride; Diglycolic acid anhydride; Oxydiacetic anhydride .
Molecular Structure Analysis
The molecular structure of 1,4-Dioxane-2,6-dione can be represented by the InChI string: InChI=1S/C4H4O4/c5-3-1-7-2-4(6)8-3/h1-2H2 . The structure is also available as a 2D Mol file or as a computed 3D SD file .Physical And Chemical Properties Analysis
1,4-Dioxane-2,6-dione is a moisture-sensitive compound . It has a boiling point of 240-241 °C and a melting point of 92-93 °C . The enthalpies of sublimation and vaporization of the compound were obtained using the transpiration method .Scientific Research Applications
Proteomics Research
Diglycolic anhydride is utilized in proteomics research for the preparation of specific biochemical compounds. It reacts with diethylamine to form N,N-diethyldiglycollamsaeure, which is significant in the study of protein structures and functions .
Solvent Extraction Reagent for Lanthanides
In the field of radioanalytical and nuclear chemistry , diglycolic anhydride derivatives, known as unsymmetrical diglycolamide (UDGA) ligands, are synthesized and used as solvent extraction reagents. They are particularly effective in the partitioning of lanthanide ions from nitrate media, which is crucial for nuclear waste management and the reprocessing of spent nuclear fuel .
Synthesis of Novel Diglycolamides
A novel approach to the synthesis of diglycolamides has been developed using diglycolic anhydride. These compounds are important as extraction agents in various nuclear chemistry applications, including waste management and the production of high-purity radionuclides for radiopharmaceuticals .
PVC Softeners
Diglycolic anhydride derivatives serve as softeners for polyvinyl chloride (PVC), providing an alternative to traditional phthalate-based softeners. This application is significant in the manufacturing of more environmentally friendly plasticizers .
Limescale Removal
Solutions of diglycolic anhydride are effective in the removal of limescale deposits. This application is particularly useful in maintaining the efficiency of systems such as heat exchangers, steam boilers, and in the oil and gas industry .
HPLC Method Development
In analytical chemistry, diglycolic anhydride is used in the development of High-Performance Liquid Chromatography (HPLC) methods. It is analyzed on specific columns to determine its concentration and purity, which is essential for quality control in various industries .
Organic Synthesis Intermediates
The compound serves as an intermediate in organic synthesis processes. It is involved in accelerating Knoevenagel condensations, which are key reactions in the synthesis of various organic compounds .
Polymer Synthesis
Diglycolic anhydride is used in the synthesis of multi-block copolymers, combining units of polylactide and polycarbonate. This application is crucial in the development of new materials with specific mechanical and chemical properties .
Safety and Hazards
Mechanism of Action
Target of Action
Diglycolic anhydride, also known as 1,4-Dioxane-2,6-dione, primarily targets lanthanide (Ln) ions . It is used as a solvent extraction reagent for the partitioning of these ions from nitrate media . The compound forms complexes with these ions, particularly trivalent neodymium and europium .
Mode of Action
Diglycolic anhydride interacts with its targets by forming complexes. The compound binds to metal cations in a tridentate configuration through two amidic carbonyl oxygen atoms and a bridging etheric oxygen atom . This interaction results in the formation of 1:3 Nd(III)/Diglycolic anhydride complexes .
Biochemical Pathways
The primary biochemical pathway affected by Diglycolic anhydride involves the extraction and partitioning of lanthanide ions. The compound’s interaction with these ions affects their distribution and concentration in the system . The compound’s action can lead to changes in the equilibrium of these ions, impacting various biochemical processes.
Pharmacokinetics
It is known that the compound is readily water-soluble . It is also known to have a melting point of 92-93 °C and a boiling point of 240-241 °C . These properties may influence the compound’s bioavailability and its interaction with its targets.
Result of Action
The primary result of Diglycolic anhydride’s action is the formation of complexes with lanthanide ions. This leads to changes in the distribution and concentration of these ions . In the context of nuclear waste management, this can aid in the separation and removal of these ions .
Action Environment
Environmental factors can influence the action of Diglycolic anhydride. For instance, the compound’s extraction and loading capabilities towards Nd(III) were studied in a solution of 40/60 (v/v)% n-octanol/kerosene . The compound’s action can also be influenced by the pH of the environment, as its interaction with its targets involves the formation of complexes that can be sensitive to changes in pH .
properties
IUPAC Name |
1,4-dioxane-2,6-dione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H4O4/c5-3-1-7-2-4(6)8-3/h1-2H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PIYNUZCGMLCXKJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)OC(=O)CO1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H4O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90196305 |
Source
|
| Record name | 1,4-Dioxane-2,6-dione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90196305 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
116.07 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,4-Dioxane-2,6-dione | |
CAS RN |
4480-83-5 |
Source
|
| Record name | Diglycolic anhydride | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=4480-83-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Diglycolic anhydride | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0004480835 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1,4-Dioxane-2,6-dione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90196305 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1,4-dioxane-2,6-dione | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.022.511 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | DIGLYCOLIC ANHYDRIDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/RKE2JJ6VPJ | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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